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Compound of Interest

Compound Name: Hexadecanenitrile

Cat. No.: B1595508

An In-depth Technical Guide to
Hexadecanenitrile

This guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and applications of Hexadecanenitrile, tailored for researchers, scientists, and
professionals in drug development.

Introduction

Hexadecanenitrile, also known as Palmitonitrile, is a long-chain aliphatic nitrile. Its chemical
structure, consisting of a 16-carbon chain with a terminal nitrile group, makes it a valuable
intermediate in organic synthesis. It serves as a precursor for the production of various
chemicals, including surfactants, lubricants, and agrochemicals.[1] The nitrile group's reactivity
allows for its conversion into other functional groups, such as amines and carboxylic acids.

Molecular Structure and Properties

The molecular formula for Hexadecanenitrile is C16H31N.[2][3][4] Its structure features a long,
nonpolar hydrocarbon tail and a polar nitrile head.

Table 1: Physicochemical Properties of Hexadecanenitrile
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Property Value Reference
Molecular Weight 237.42 g/mol [1][5]
Appearance Liquid [5]1[6]
Melting Point 31°C [5]

Boiling Point 333°C [4115]
Density 0.8303 g/cm? [41[5]

Table 2: Identifiers for Hexadecanenitrile

Identifier Value Reference

IUPAC Name Hexadecanenitrile

Palmitonitrile, 1-

Synonyms Cyanopentadecane, Palmitic [21[31[7]
acid nitrile

CAS Number 629-79-8 [1][2]13]
WGXGAUQEMY SVJIM-

InChl Key [11[2][3]

UHFFFAOYSA-N

Synthesis of Hexadecanenitrile

A key method for the synthesis of Hexadecanenitrile involves the free-radical initiated addition
of acetonitrile to 1-tetradecene.

This protocol is based on the process described in US Patent 3,739,007.[8]
Materials:
» Acetonitrile (2.86 moles, 150 ml)

o 1-Tetradecene (0.0095 mole, 1.971 g)
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» Di-tertiary butyl peroxide (0.005 mole, 1.0 ml)

¢ 300 ml capacity autoclave

Procedure:

e The autoclave is charged with acetonitrile, 1-tetradecene, and di-tertiary butyl peroxide.
e The autoclave is sealed, and the system is deoxygenated.

e The reaction is carried out at a controlled temperature and pressure to initiate the free-
radical addition.

e Upon completion, the reaction mixture is cooled and depressurized.
e The resulting product, Hexadecanenitrile, is then purified from the reaction mixture.

Synthesis of Hexadecanenitrile.

Chemical Reactions

Hexadecanenitrile can undergo hydrolysis to form hexadecanoic acid and ammonia in the
presence of an acid or a base.[1]

Hydrolysis of Hexadecanenitrile.

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of Hexadecanenitrile.

 Infrared (IR) Spectroscopy: A sample of Hexadecanenitrile is placed in a capillary cell as a
melt.[5] IR radiation is passed through the sample, and the absorbance is measured as a
function of wavenumber to identify functional groups.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: A sample is dissolved in a suitable
deuterated solvent, and the *H and 3C NMR spectra are recorded.[5] The chemical shifts,
splitting patterns, and integration values provide detailed information about the molecular
structure.
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e Mass Spectrometry (MS): The sample is ionized, and the mass-to-charge ratio of the
resulting ions is measured.[2][5] This technique provides information about the molecular
weight and fragmentation pattern of the molecule.

Public databases such as the NIST WebBook and PubChem provide access to the mass
spectrum and other spectral data for Hexadecanenitrile.[2][5]

Applications

Hexadecanenitrile is primarily used as an intermediate in the chemical industry.[5] Its
applications stem from its long hydrocarbon chain and the reactivity of the nitrile group. It is a
key component in the synthesis of:

o Surfactants
e Lubricants

e Agrochemicals[1]

Safety and Handling

Hexadecanenitrile is classified as harmful if swallowed, in contact with skin, or if inhaled.[5]

Table 3: GHS Hazard Information for Hexadecanenitrile

Hazard Statement Code Description

H302 Warning Harmful if swallowed

H312 Warning Harmful in contact with skin
H332 Warning Harmful if inhaled

Precautionary Measures:
e Handle in a well-ventilated area.

o Wear suitable protective clothing, gloves, and eye/face protection.[9]
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e Avoid formation of dust and aerosols.[9]

 In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical
advice.[9]

« If ingested, do not induce vomiting and seek immediate medical attention.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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